Cas no 19639-76-0 (Pyridine-N-oxide-d5)

Pyridine-N-oxide-d5 Properties

Names and Identifiers

• Pyridine-d5, 1-oxide
• Pyridine-N-oxide-d5
• PYRIDINE-N-OXIDE-D5,WHITE SOLID
• d5-pyridine N-oxide
• deuterated pyridine N-oxide
• perdeuteropyridine N-oxide
• pyridine N-oxide-d5
• Pyridine-d5 N-oxide
• 2,3,4,5,6-pentadeuterio-1-oxidopyridin-1-ium
• PYRIDINE-D5 N-OXIDE, 98 ATOM % D
• 19639-76-0
• J-012690
• DTXSID00584118
• 1-Oxo(~2~H_5_)-1lambda~5~-pyridine
• Pyridine-d5, 1-oxide; Pyridine-d5 N-oxide; Pyridine-N-oxide-d5
• +Expand

• InChIKey： ILVXOBCQQYKLDS-RALIUCGRSA-N
• Inchi： InChI=1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• SMILES： [2H]C1C([2H])=C([2H])[N+]([O-])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 100.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.068497513g/mol
• Heavy Atom Count: 7
• Complexity: 50
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• LogP: 1.11510
• PSA: 25.46000
• Boiling Point: 270 °C(lit.)
• Melting Point: 61-65 °C(lit.)
• Flash Point: 143 °C
• Color/Form: Light brown crystals
• Solubility: Not determined